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Compound of Interest

Compound Name: N-Benzylacetamide

Cat. No.: B110321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

N-Benzylacetamide (CAS No: 588-46-5). The information is compiled from various safety data

sheets to ensure a thorough understanding of the potential hazards and the necessary

measures to mitigate them. This guide is intended for laboratory personnel and professionals in

the field of drug development who may handle this compound.

Hazard Identification and Classification
N-Benzylacetamide is classified as a hazardous substance. The GHS classification indicates

that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

Table 1: GHS Hazard Classification

Classification Hazard Statement

Skin corrosion/irritation (Category 2) H315: Causes skin irritation[1]

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation[1]

Specific target organ toxicity, single exposure

(Category 3), Respiratory tract irritation
H335: May cause respiratory irritation[1]

Signal Word: Warning[1][2]
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Hazard Pictogram:

GHS07: Exclamation mark[2]

Physical and Chemical Properties
Understanding the physical and chemical properties of N-Benzylacetamide is crucial for its

safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value Source

Molecular Formula C9H11NO [3][4][5][6]

Molecular Weight 149.19 g/mol [3][4][5][6]

Appearance

White to off-white or pale

yellow solid, crystalline

powder, or crystals.

[2][7][8]

Melting Point 59-63 °C [7]

Boiling Point 157 °C / 2 mmHg [4]

Storage Temperature

Recommended: 0-8 °C or 4°C.

Can be stored at room

temperature, sealed in a dry

place.

[1][2][7]

Toxicological Information
Detailed toxicological studies for N-Benzylacetamide are not extensively available in the

provided resources. The primary known effects are irritation to the skin, eyes, and respiratory

system.[1]

Table 3: Summary of Toxicological Effects
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Effect Description

Acute Toxicity Data not available.

Skin Corrosion/Irritation Causes skin irritation.[1]

Serious Eye Damage/Irritation Causes serious eye irritation.[1]

Respiratory or Skin Sensitization Data not available.

Germ Cell Mutagenicity Data not available.

Carcinogenicity Data not available.

Reproductive Toxicity Data not available.

Specific Target Organ Toxicity - Single Exposure May cause respiratory irritation.[1]

Specific Target Organ Toxicity - Repeated

Exposure
Data not available.

Aspiration Hazard Data not available.

Note on Experimental Protocols:Detailed methodologies for the toxicological experiments cited

are not provided in the source safety data sheets. For comprehensive toxicological protocols,

referral to standardized guidelines such as those from the OECD is recommended.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Precautions for Safe Handling:

Avoid contact with skin, eyes, and clothing.[7][8]

Avoid inhalation of dust and aerosols.[1]

Use only in well-ventilated areas or outdoors.[1]

Wash hands thoroughly after handling.[1][7]

Minimize dust generation and accumulation.[7]
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Keep away from heat, sparks, and open flames.[7][8]

Conditions for Safe Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][7][8]

Store away from incompatible materials such as strong oxidizing agents.[8]

Recommended storage temperatures range from 0-8°C, with some sources indicating room

temperature storage is acceptable if sealed and dry.[2][7][8]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling N-
Benzylacetamide.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields or goggles.[1]

[8]

Skin Protection
Protective gloves and impervious clothing, such

as a lab coat or chemical-resistant apron.[1][8]

Respiratory Protection
A suitable respirator or an effective dust mask

should be used if dust is generated.[1][8]

First Aid Measures
In the event of exposure, immediate and appropriate first aid should be administered.
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Exposure to N-Benzylacetamide

First Aid Procedures

Exposure

Inhalation

Skin_Contact

Eye_Contact

Ingestion

Move_to_Fresh_AirIf inhaled

Remove_Clothing
If on skin

Remove_Contacts
If in eyes

Rinse_Mouth

If swallowed

Artificial_RespirationIf not breathing

Seek_Medical_Attention

If breathing is difficult

Wash_with_Water If irritation developsWash with soap and water

Flush_Eyes
Flush with water for 15 mins

Do_Not_Induce_Vomiting

Click to download full resolution via product page

Caption: First aid procedures for N-Benzylacetamide exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek medical attention.[7][8]

Skin Contact: Immediately wash the affected area with soap and plenty of water, removing all

contaminated clothing. Get medical attention if irritation develops.[8]

Eye Contact: Flush eyes with water for at least 15 minutes. Remove contact lenses if present

and easy to do. Seek medical attention if irritation persists.[8]
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[1][8]

Accidental Release Measures
In case of a spill, follow these procedures to ensure safety and proper cleanup.
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Spill Detected

Evacuate unnecessary personnel

Ensure adequate ventilation

Wear appropriate PPE

Remove all sources of ignition

Prevent further leakage or spillage

Sweep up and collect material

Use inert absorbent material

Place in suitable containers for disposal

Clean contaminated surface thoroughly

Spill Handled

Click to download full resolution via product page

Caption: Workflow for handling an N-Benzylacetamide spill.
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Personal Precautions:

Wear protective equipment and keep unprotected personnel away.[7]

Ensure adequate ventilation and remove all sources of ignition.[7]

Avoid breathing dust.[8]

Environmental Precautions:

Prevent the product from entering drains or waterways.[7][8]

Methods for Cleaning Up:

Sweep up the spilled material and shovel it into suitable containers for disposal.[8]

Clean the contaminated surface thoroughly.[8]

Fire-Fighting Measures
Suitable Extinguishing Media:

Use water spray, dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[7][8]

Specific Hazards:

May be combustible at high temperatures.[8]

Fine dust dispersed in air in sufficient concentrations and in the presence of an ignition

source is a potential dust explosion hazard.[8]

Hazardous combustion products include carbon oxides and nitrogen oxides.[8]

Protective Equipment for Firefighters:

Wear self-contained breathing apparatus (SCBA) and full protective gear.[9][10]

Disposal Considerations
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Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[8] Do not allow the chemical to enter drains or the environment.[7]

This guide provides essential safety information for handling N-Benzylacetamide. Always refer

to the specific Safety Data Sheet provided by your supplier for the most current and detailed

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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